![molecular formula C17H25N7O B2668794 N-cyclohexyl-4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carboxamide CAS No. 1903047-52-8](/img/structure/B2668794.png)
N-cyclohexyl-4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carboxamide
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Description
Scientific Research Applications
Synthesis and Molecular Docking Studies
A study by Patil et al. (2021) focused on synthesizing two series of new piperazine and triazolo-pyrazine derivatives, including compounds related to N-cyclohexyl-4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carboxamide. These compounds were synthesized in a single-step reaction, characterized by various spectroscopic techniques, and evaluated for antimicrobial activity against several bacterial and fungal strains. Notably, one of the synthesized compounds exhibited superior antimicrobial properties. Additionally, molecular docking studies indicated that these compounds could be developed into more potent antimicrobials, suggesting their potential application in designing new therapeutic agents (Patil et al., 2021).
Antimicrobial Activity
Research by Riyadh (2011) synthesized novel N-arylpyrazole-containing enaminones, which were further processed to yield substituted pyridine derivatives and triazolo-pyrazine compounds. These compounds were screened for their antitumor and antimicrobial activities, demonstrating potential applications in developing new anticancer and antimicrobial agents. The study highlights the versatility of triazolo-pyrazine derivatives in medicinal chemistry, including their role in synthesizing compounds with significant biological activities (Riyadh, 2011).
Utility as Building Blocks for Bioactive Molecules
Almazroa et al. (2004) explored the reaction of enaminones with aminoheterocycles, leading to the formation of azolopyrimidines, azolopyridines, and quinolines. This study underscores the synthetic utility of compounds related to this compound in constructing complex heterocyclic structures that are prevalent in many bioactive molecules. The ability to synthesize such diverse heterocycles opens up avenues for the development of novel therapeutic agents with a variety of biological activities (Almazroa et al., 2004).
properties
IUPAC Name |
N-cyclohexyl-4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N7O/c1-13-20-21-16-15(18-7-8-24(13)16)22-9-11-23(12-10-22)17(25)19-14-5-3-2-4-6-14/h7-8,14H,2-6,9-12H2,1H3,(H,19,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJOSFFTUDOSPNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C=CN=C2N3CCN(CC3)C(=O)NC4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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